Cas no 34771-26-1 (1,4-dimethyl-1,2,4-triazolidine-3,5-dione)

• Product Name: 1,4-dimethyl-1,2,4-triazolidine-3,5-dione
• CAS No: 34771-26-1
• MF: C₄H₇N₃O₂
• MW: 129.117280244827
• MDL: MFCD30668221
• CID: 1470761
• PubChem ID: 179215
• Update Time: 2025-10-24

1,4-dimethyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethyl-1,2,4-triazolidine-3,5-dionato
• 1,4-dimethyl-1,2,4-triazolidine-3,5-dione
• 1,4-dimethyl-[1,2,4]triazolidine-3,5-dione
• Z2511803350
• 5-Hydroxy-2,4-dimethyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• DTXSID60956251
• SCHEMBL14821331
• EN300-303725
• 34771-26-1
• AT21278
• 1,2,4-Triazolidine-3,5-dione, 1,4-dimethyl-

• MDL： MFCD30668221
• Inchi： 1S/C4H7N3O2/c1-6-3(8)5-7(2)4(6)9/h1-2H3,(H,5,8)
• InChI Key： NWNNZPUYFSACQS-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(NN1C)=O

Computed Properties

• Exact Mass: 129.05391
• Monoisotopic Mass: 129.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.293
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5
• PSA: 52.65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Triazolidines Triazolidinones

Additional information on 1,4-dimethyl-1,2,4-triazolidine-3,5-dione

Introduction to 1,4-dimethyl-1,2,4-triazolidine-3,5-dione (CAS No. 34771-26-1)

1,4-dimethyl-1,2,4-triazolidine-3,5-dione, identified by the Chemical Abstracts Service Number (CAS No.) 34771-26-1, is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to the triazolidine class, characterized by a three-membered ring containing two nitrogen atoms and one carbon atom, with additional substituents that modulate its reactivity and utility.

The molecular structure of 1,4-dimethyl-1,2,4-triazolidine-3,5-dione consists of a central triazolidine ring substituted with two methyl groups at the 1 and 4 positions, and carbonyl groups at the 3 and 5 positions. This specific arrangement imparts distinct chemical characteristics that make it a valuable intermediate in synthetic chemistry. The presence of the carbonyl groups enhances its reactivity in various organic transformations, including condensation reactions, cyclization processes, and polymerization mechanisms.

In recent years, 1,4-dimethyl-1,2,4-triazolidine-3,5-dione has been explored for its role in the synthesis of polymers and specialty chemicals. Its ability to undergo polymerization reactions under controlled conditions has led to the development of novel materials with enhanced thermal stability and mechanical strength. These properties are particularly relevant in industries requiring high-performance polymers for applications such as aerospace, automotive components, and advanced packaging materials.

Moreover, the compound has shown promise in pharmaceutical applications as a precursor for biologically active molecules. Researchers have utilized 1,4-dimethyl-1,2,4-triazolidine-3,5-dione as a building block in the synthesis of heterocyclic derivatives that exhibit pharmacological activity. For instance, modifications of its structure have led to compounds with potential antimicrobial and anti-inflammatory properties. The versatility of this scaffold allows for further functionalization to tailor specific biological targets.

Recent advancements in green chemistry have also highlighted the importance of 1,4-dimethyl-1,2,4-triazolidine-3,5-dione as an environmentally friendly intermediate. Its synthesis can be optimized to minimize waste generation and reduce reliance on hazardous reagents. This aligns with global efforts to develop sustainable chemical processes that align with regulatory standards and environmental concerns.

The compound's stability under various conditions makes it suitable for industrial-scale production without significant degradation. This reliability is crucial for large-scale applications where consistency in quality is paramount. Additionally，its compatibility with a wide range of solvents and reaction conditions enhances its utility in diverse synthetic protocols.

From an academic perspective，the study of 1，4-dimethyl-1，2，4-triazolidine-3，5-dione contributes to our understanding of heterocyclic chemistry and its applications. The compound serves as a model system for investigating reaction mechanisms，regioselectivity，and stereoselectivity in organic synthesis。These insights are valuable for designing more efficient synthetic routes and developing new methodologies that can be applied across multiple disciplines.

The industrial relevance of this compound is further underscored by its incorporation into various manufacturing processes. For example，it has been employed in the production of cross-linking agents that enhance the durability of coatings and adhesives。The ability to modify its structure allows for fine-tuning its properties to meet specific industrial requirements.

In conclusion,1，4-dimethyl-1，2，4-triazolidine-3，5-dione (CAS No. 34771-26-1) represents a fascinating compound with broad applicability in both academic research and industrial settings。Its unique structural features，reactivity patterns，and versatility make it a cornerstone in modern chemical synthesis。As research continues to uncover new possibilities for this molecule，its role is expected to expand even further into emerging fields such as nanotechnology and advanced materials science.